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Compound of Interest

Compound Name: (S)-Dtb-Spiropap

Cat. No.: B15382308

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of the chiral iridium catalyst, (S)-Dth-Spiropap, in the asymmetric hydrogenation of ketones.
This catalytic system is highly efficient and enantioselective, offering a powerful tool for the
synthesis of chiral alcohols, which are key intermediates in the development of
pharmaceuticals and other fine chemicals.

Introduction

Asymmetric hydrogenation is a fundamental transformation in organic synthesis, enabling the
stereoselective reduction of prochiral ketones to valuable chiral secondary alcohols. The use of
chiral metal complexes as catalysts is a cornerstone of this methodology. Among these, iridium
complexes featuring SpiroPAP (Spiro Pyridine-Aminophosphine) ligands have demonstrated
exceptional activity and enantioselectivity. The (S)-Dtb-Spiropap catalyst, in particular, has
emerged as a highly effective catalyst for the asymmetric hydrogenation of a broad range of
ketone substrates.[1]

This document outlines the general considerations, substrate scope, and detailed experimental
procedures for employing the (S)-Dtbh-Spiropap catalyst.

Catalyst System Overview
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The active catalyst is typically generated in situ from the (S)-Dtb-Spiropap ligand and an
iridium precursor, such as [Ir(COD)CI]z (COD = 1,5-cyclooctadiene). The reaction is typically
carried out in the presence of a base, which is crucial for the activation of the catalyst. Ethanol
often serves as a green and readily available hydrogen donor in transfer hydrogenation,
although molecular hydrogen can also be employed.[2][3]

Data Presentation

The (S)-Dtbh-Spiropap catalyzed asymmetric hydrogenation of various ketones proceeds with
high yields and excellent enantioselectivities. The following tables summarize the performance
of the catalyst with different classes of ketones.

Table 1: Asymmetric Hydrogenation of Aryl Alkyl Ketones

Substrate . ) Conversion
Entry SIC Ratio Time (h) ee (%)
(Ketone) (%)

Acetophenon
1 1,000,000 15 >99 96 (S)
e

4'-
2 Methylacetop 1000 0.5 >99 97 (S)
henone

4'-
3 Methoxyacet 1000 0.5 >99 98 (S)

ophenone

4'-
4 Chloroacetop 1000 1 >99 95 (S)
henone

2'-
5 Methylacetop 1000 2 >99 94 (S)
henone

1-
6 Acetonaphtho 1000 3 >99 96 (S)

ne
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Reaction conditions: 0.02 mol% Ir-(S)-SpiroPAP, [KOtBu] = 0.02 M, in anhydrous EtOH at room
temperature under a hydrogen atmosphere.[1]

Table 2: Asymmetric Hydrogenation of Other Ketones

Substrate Conversion

Entry SIC Ratio Time (h) ee (%)
(Ketone) (%)
Propiopheno

1 1000 1 >99 97 (S)
ne
Benzylaceton

2 1000 4 >99 95 (S)
e
Cyclopropyl

3 phenyl 1000 2 >99 98 (S)
ketone

Reaction conditions: 0.02 mol% Ir-(S)-SpiroPAP, [KOtBu] = 0.02 M, in anhydrous EtOH at room
temperature under a hydrogen atmosphere.[1]

Experimental Protocols
4.1. Preparation of the Ir-(S)-Dtb-Spiropap Catalyst Stock Solution

This protocol describes the in situ preparation of the active iridium catalyst.

Materials:

(S)-Dtbh-Spiropap ligand

[I(COD)Cl]2

Anhydrous ethanol

Schlenk tube

Magnetic stirrer
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e Hydrogen balloon

Procedure:

e To a dry 25 mL Schlenk tube under a hydrogen atmosphere, add (S)-Dtb-Spiropap (0.094
mmol, 1.05 eq) and [Ir(COD)CI]z (30 mg, 0.045 mmol).

e Purge the Schlenk tube with hydrogen three times.

e Add 6 mL of anhydrous ethanol.

« Stir the resulting orange solution at room temperature. The color of the solution will gradually
change to light yellow over approximately 1.5 hours, indicating the formation of the active
catalyst.[1]

e This stock solution can be used directly for the hydrogenation reactions. The catalyst is
stable in air for several days and can be stored under an inert atmosphere for months
without significant loss of activity or selectivity.[1]

4.2. General Protocol for the Asymmetric Hydrogenation of a Ketone (e.g., Acetophenone)

This protocol provides a general procedure for the asymmetric hydrogenation of a ketone using
the pre-prepared catalyst solution.

Materials:

Ketone substrate (e.g., acetophenone)

Ir-(S)-Dtb-Spiropap catalyst stock solution

Potassium tert-butoxide (KOtBu)

Anhydrous ethanol

Reaction vessel (e.g., Schlenk tube or autoclave)

Magnetic stirrer
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e Hydrogen source (balloon or cylinder)
Procedure:

e To areaction vessel under a hydrogen atmosphere, add the ketone substrate (e.g., 1.0
mmol).

e Add the desired amount of the Ir-(S)-Dth-Spiropap catalyst stock solution to achieve the
target substrate-to-catalyst (S/C) ratio (e.g., for S/C = 1000, use 1.0 pumol of the catalyst).

o Add the appropriate volume of a stock solution of KOtBu in anhydrous ethanol to achieve the
desired base concentration (e.g., 0.02 M).

e Add anhydrous ethanol to reach the desired substrate concentration.

» Pressurize the reaction vessel with hydrogen (a balloon is sufficient for many substrates at
room temperature) and stir the reaction mixture at the desired temperature.

o Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC, or HPLC).
» Upon completion, quench the reaction with a few drops of water.

o Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over
anhydrous sodium sulfate, and concentrate under reduced pressure.

o Purify the crude product by flash column chromatography on silica gel to afford the desired
chiral alcohol.

o Determine the enantiomeric excess (ee) of the product by chiral HPLC or GC analysis.

Visualizations

Diagram 1: Experimental Workflow for Catalyst Preparation and Hydrogenation
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Caption: Workflow for catalyst preparation and subsequent asymmetric hydrogenation.

Diagram 2: Proposed Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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asymmetric-hydrogenation-of-ketones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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